Cas no 22501-82-2 (2-methyl-4H-Pyrazolo[1,5-a]benzimidazole)
22501-82-2 structure
Product Name:2-methyl-4H-Pyrazolo[1,5-a]benzimidazole
2-methyl-4H-Pyrazolo[1,5-a]benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4H-Pyrazolo[1,5-a]benzimidazole
- 4H-Pyrazolo[1,5-a]benzimidazole,2-methyl-
- 2-methyl-1H-pyrazolo[1,5-a]benzimidazole
- 2-Methyl-4H-pyrazolo(1,5-a)benzimidazole
- ZOTKUMAGJQDASQ-UHFFFAOYSA-N
- NS00050925
- 2-Methyl-4H-benzo[4,5]imidazo[1,2-b]pyrazole
- 22501-82-2
- DTXSID70945171
- SCHEMBL2564712
- SCHEMBL8798438
- 2-Methylpyrazolo[1,5-a]benzimidazole
- AKOS024385412
- EINECS 245-041-7
-
- Inchi: 1S/C10H9N3/c1-7-6-10-11-8-4-2-3-5-9(8)13(10)12-7/h2-6,12H,1H3
- InChI Key: IHDHUWAQXNEVPO-UHFFFAOYSA-N
- SMILES: N12C(C=C(C)N1)=NC1C=CC=CC2=1
Computed Properties
- Exact Mass: 171.07977
- Monoisotopic Mass: 171.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- Density: 1.34
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.731
- PSA: 33.09
2-methyl-4H-Pyrazolo[1,5-a]benzimidazole Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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